Cas no 53400-66-1 (8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-)

• Product Name: 8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-
• CAS No: 53400-66-1
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 357378
• PubChem ID: 12278210
• Update Time: 2025-04-19

8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-
• 3-methyl-5,6,7,8-tetrahydroquinoline-8-carbonitrile
• CHEMBL3302108
• NDMPTWYIVGDYNM-UHFFFAOYSA-N
• SCHEMBL10839969
• 3-Methyl-8-cyano-5,6,7,8-tetrahydroquinoline
• 53400-66-1
• 8-Cyano-3-methyl-5,6,7,8-tetrahydroquinoline
• DTXSID20483816
• 3-methyl-8-cyano-5,6,7,8 -tetrahydroquinoline

• Inchi： 1S/C11H12N2/c1-8-5-9-3-2-4-10(6-12)11(9)13-7-8/h5,7,10H,2-4H2,1H3
• InChI Key： NDMPTWYIVGDYNM-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C2C=1C(C#N)CCC2

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68